1-(2-fluorophenyl)-4-((4-methyl-4H-1,2,4-triazol-3-yl)methyl)piperazine

• IUPAC Name: 1-(2-fluorophenyl)-4-[(4-methyl-1,2,4-triazol-3-yl)methyl]piperazine
• InChI: InChI=1S/C14H18FN5/c1-18-11-16-17-14(18)10-19-6-8-20(9-7-19)13-5-3-2-4-12(13)15/h2-5,11H,6-10H2,1H3
• InChI Key: UHYJLHQPFMPPFJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1CN2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C14H18FN5
• Molecular Weight: 275.32 g/mol

Description

1-(2-fluorophenyl)-4-((4-methyl-4H-1,2,4-triazol-3-yl)methyl)piperazine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Antitumor Activity

A novel series of 3-[4-bi-(4-fluorophenyl)methylpiperazinyl]-4-amino-5-thione-1,2,4-triazole Schiff bases have been synthesized, demonstrating significant antitumor activity. These compounds, containing the 1-[bi-(4-fluorophenyl)methyl]piperazine group, showed excellent inhibitory activity against CDC25B, highlighting their potential in cancer treatment (Ding et al., 2016).

Antagonist Activity for Serotonin Receptors

Research into bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives, featuring a 4-[bis(4-fluoro-phenyl)methylene]piperidine or 4-(4-fluorobenzoyl)piperidine group, has identified compounds with potent 5-HT2 antagonist activity. These findings suggest the utility of these structural frameworks in developing treatments targeting serotonin receptors (Watanabe et al., 1992).

Docking Studies and Synthesis

Piperazine-1-yl-1H-indazole derivatives, including 1-(2-fluorophenyl)-3-(4-((pyridine-2-yl) methyl) piperazin-1-yl)-1H-indazole, have been synthesized and characterized. Docking studies for these compounds provide insights into their potential interactions with biological targets, suggesting applications in drug development (Balaraju et al., 2019).

Fluoroquinolone-Azole-Piperazine Hybrids

The synthesis of fluoroquinolone-azole-piperazine hybrids has been explored, with these compounds exhibiting significant antimicrobial activity and DNA gyrase inhibition. Such hybrids present a promising approach for developing new antimicrobial agents (Mermer et al., 2019).

Neuroleptic Agents

Compounds such as Fluspirilen and Penfluridol, featuring a piperazine moiety and bis(p-fluorophenyl) groups, serve as neuroleptic agents. A key step in their synthesis involves rhodium-catalyzed hydroformylation, showcasing the chemical versatility and potential therapeutic applications of such structures (Botteghi et al., 2001).